N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-piperazin-1-ylacetamide
• InChI: InChI=1S/C14H21N3O/c1-11-3-4-13(9-12(11)2)16-14(18)10-17-7-5-15-6-8-17/h3-4,9,15H,5-8,10H2,1-2H3,(H,16,18)
• InChI Key: CQPLOGSDGJLCPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCNCC2)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide, also known as DPA, is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. DPA belongs to the class of N-phenylpiperazine derivatives, which have been reported to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide is not fully understood. However, it has been suggested that N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide may act through the modulation of various neurotransmitters such as serotonin, dopamine, and noradrenaline. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide may also act through the regulation of various signaling pathways such as the cAMP/PKA/CREB pathway.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been reported to exhibit various biochemical and physiological effects. It has been reported to increase the levels of various neurotransmitters such as serotonin, dopamine, and noradrenaline. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has also been reported to decrease the levels of stress hormones such as corticosterone. Additionally, N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been reported to increase the levels of various antioxidants such as glutathione and superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide in lab experiments is its potential pharmacological properties. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been reported to exhibit various biological activities, which makes it a promising candidate for drug development. Additionally, N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide is relatively easy to synthesize and purify. However, there are also some limitations associated with the use of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide in lab experiments. One of the major limitations is the lack of understanding of its exact mechanism of action. Additionally, N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide may exhibit off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions that can be explored in the field of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide research. One of the potential future directions is the development of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide-based drugs for the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to understand the exact mechanism of action of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide. Moreover, the potential off-target effects of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide need to be thoroughly investigated. Finally, further studies are needed to explore the potential of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide as an antioxidant and anti-inflammatory agent.
Conclusion
In conclusion, N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide, also known as N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide, is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been reported to exhibit various biological activities such as antidepressant, anxiolytic, and antipsychotic activities. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has also been studied for its potential neuroprotective effects in various neurodegenerative diseases. However, the exact mechanism of action of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide is not fully understood, and further studies are needed to explore its potential as a drug candidate.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide involves the reaction of 3,4-dimethylphenylhydrazine with 1-chloroacetyl piperazine in the presence of a base. The obtained product is then purified through recrystallization. The purity of the synthesized N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide can be confirmed through various techniques such as melting point determination, thin-layer chromatography, and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been extensively studied for its potential pharmacological properties. It has been reported to exhibit antidepressant, anxiolytic, and antipsychotic activities. N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has also been studied for its potential neuroprotective effects in various neurodegenerative diseases such as Parkinson's and Alzheimer's. Additionally, N-(3,4-dimethylphenyl)-2-(piperazin-1-yl)acetamide has been reported to exhibit antinociceptive and anti-inflammatory activities.